Cas no 604003-25-0 (Methyl 4,5,6,7-Tetrahydro-4-oxopyrazolo1,5-Apyrazine-2-carboxylate)

• Product Name: Methyl 4,5,6,7-Tetrahydro-4-oxopyrazolo1,5-Apyrazine-2-carboxylate
• CAS No: 604003-25-0
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• MDL: MFCD14706625
• CID: 390959
• PubChem ID: 50990935
• Update Time: 2025-04-19

Methyl 4,5,6,7-Tetrahydro-4-oxopyrazolo1,5-Apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo-,methyl ester
• 4,5,6,7-tetrahydro-4-oxo-Pyrazolo[1,5-a]pyrazine-2-carboxylic acid methyl ester
• METHYL 4,5,6,7-TETRAHYDRO-4-OXOPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLATE
• Methyl 4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate
• methyl 4-oxo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazine-2-carboxylate
• SC1115
• 4-Oxo-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine-2-carboxylic acid methyl ester
• SB37890
• AMY27616
• Methyl4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate
• DTXSID10679165
• CS-0208516
• AKOS015950810
• SCHEMBL22716058
• AS-54573
• methyl 4-oxo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylate
• FT-0735467
• A868987
• methyl4,5,6,7-tetrahydro-4-oxopyrazolo[1,5-a]pyrazine-2-carboxylate
• MFCD14706625
• 604003-25-0
• DB-072790
• Methyl 4,5,6,7-Tetrahydro-4-oxopyrazolo1,5-Apyrazine-2-carboxylate

• MDL： MFCD14706625
• Inchi： 1S/C8H9N3O3/c1-14-8(13)5-4-6-7(12)9-2-3-11(6)10-5/h4H,2-3H2,1H3,(H,9,12)
• InChI Key： CGSWPPZECJHSON-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C(=O)OC)=NN2CCN1

Computed Properties

• Exact Mass: 195.06400
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 73.22000
• LogP: -0.25810